Cas no 40372-06-3 (2'-Deoxyribavirin)

2'-Deoxyribavirin structure
2'-Deoxyribavirin structure
Product name:2'-Deoxyribavirin
CAS No:40372-06-3
MF:C8H12N4O4
MW:228.205281257629
CID:1061692
PubChem ID:10331346

2'-Deoxyribavirin Chemical and Physical Properties

Names and Identifiers

    • 2'-Deoxyribavirin
    • 1-(2'-deoxy-β-D-ribofuranosyl)-1H-1,2,4-triazole-3-carboxamide
    • 40372-06-3
    • DTXSID001153248
    • SCHEMBL11654052
    • 1-[(2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
    • 1-(2-Deoxy-I(2)-D-erythro-pentofuranosyl)-1H-1,2,4-triazole-3-carboxamide
    • 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-1,2,4-triazole-3-carboxamide
    • Inchi: InChI=1S/C8H12N4O4/c9-7(15)8-10-3-12(11-8)6-1-4(14)5(2-13)16-6/h3-6,13-14H,1-2H2,(H2,9,15)/t4-,5+,6+/m0/s1
    • InChI Key: GODSJHAJEWFDAD-KVQBGUIXSA-N
    • SMILES: C1C(C(OC1N2C=NC(=N2)C(=O)N)CO)O

Computed Properties

  • Exact Mass: 228.08585488g/mol
  • Monoisotopic Mass: 228.08585488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 124Ų

2'-Deoxyribavirin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D249935-1mg
2'-Deoxyribavirin
40372-06-3
1mg
$207.00 2023-05-18
TRC
D249935-10mg
2'-Deoxyribavirin
40372-06-3
10mg
$1642.00 2023-05-18
TRC
D249935-25mg
2'-Deoxyribavirin
40372-06-3
25mg
$ 1800.00 2023-09-08

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